4-(Dimethylamino)azobenzene
4-(Dimethylamino)azobenzene
4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05)
4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992)
4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992)
4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
Brand Name:
Vulcanchem
CAS No.:
60-11-7
VCID:
VC0045819
InChI:
InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
Molecular Formula:
C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
Molecular Weight:
225.29 g/mol
4-(Dimethylamino)azobenzene
CAS No.: 60-11-7
Reference Standards
VCID: VC0045819
Molecular Formula: C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
Molecular Weight: 225.29 g/mol
CAS No. | 60-11-7 |
---|---|
Product Name | 4-(Dimethylamino)azobenzene |
Molecular Formula | C14H15N3 C6H5N=NC6H4N(CH3)2 C14H15N3 |
Molecular Weight | 225.29 g/mol |
IUPAC Name | N,N-dimethyl-4-phenyldiazenylaniline |
Standard InChI | InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3 |
Standard InChIKey | JCYPECIVGRXBMO-UHFFFAOYSA-N |
SMILES | CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2 |
Canonical SMILES | CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2 |
Boiling Point | Sublimes (NIOSH, 2016) Sublimes |
Colorform | YELLOW CRYSTALLINE LEAFLETS Yellow, leaf-shaped crystals. |
Melting Point | 232 °F (decomposes) (NTP, 1992) 117.0 °C 114-117 °C 232°F 237°F |
Physical Description | 4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992) YELLOW CRYSTALS. Yellow, leaf-shaped crystals. |
Description | 4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05) 4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992) 4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans. |
Solubility | less than 1 mg/mL at 72° F (NTP, 1992) 1.02e-06 M SOL IN ALCOHOL, BENZENE, CHLOROFORM; SOL IN ETHER, PETROLEUM ETHER, MINERAL ACIDS, OILS. VERY SOL IN PYRIDINE. Water solubility of 13.6 ppm. Solubility in water: none 0.001% |
Synonyms | N,N-Dimethyl-4-(2-phenyldiazenyl)benzenamine; N,N-dimethyl-p-phenylazoaniline; N,N-Dimethyl-4-(phenylazo)benzenamine; Butter Yellow; C.I. Solvent Yellow 2; (4-Dimethylaminophenyl)phenyldiazene; (p-Dimethylaminophenyl)phenyldiazene; 4-(Dimethylamino)a |
Vapor Density | 7.78 (NTP, 1992) (Relative to Air) 7.78 |
Vapor Pressure | 3e-07 mm Hg (est.) (NIOSH, 2016) 7.00e-08 mmHg 3.3X10-7 mm Hg (est). 0.0000003 mmHg (est.) |
PubChem Compound | 6053 |
Last Modified | Nov 11 2021 |
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